Cas no 168887-01-2 (Benzenemethanol, 3,6-dimethoxy-2-(2-pyridinylmethyl)-)

• Product Name: Benzenemethanol, 3,6-dimethoxy-2-(2-pyridinylmethyl)-
• CAS No: 168887-01-2
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 1356017
• PubChem ID: 19047452
• Update Time: 2025-04-20

Benzenemethanol, 3,6-dimethoxy-2-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,6-dimethoxy-2-(2-pyridinylmethyl)-
• DTXSID201227823
• SCHEMBL8888497
• 168887-01-2
• 3,6-Dimethoxy-2-(2-pyridinylmethyl)benzenemethanol

• Inchi： 1S/C15H17NO3/c1-18-14-6-7-15(19-2)13(10-17)12(14)9-11-5-3-4-8-16-11/h3-8,17H,9-10H2,1-2H3
• InChI Key： ZRUCBJOWHQHZKQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(CO)=C1CC1C=CC=CN=1)OC

Computed Properties

• Exact Mass: 259.12091
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.58